Cas no 25978-74-9 (Methyl 3-cyano-4-methoxybenzoate)

• Product Name: Methyl 3-cyano-4-methoxybenzoate
• CAS No: 25978-74-9
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• MDL: MFCD00052930
• CID: 88632
• PubChem ID: 2801011
• Update Time: 2025-10-24

Methyl 3-cyano-4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-4-methoxybenzoate
• 3-Cyano-4-methoxybenzoic acid methyl ester
• 3-Cyano-4-methoxy-benzoic acid methyl ester
• methyl 3-cyano-4-methyloxybenzoate
• methyl-3-cyano-4-methoxy benzoate
• methyl 3-cyano-4-methoxy-benzoate
• AKOS006228967
• 25978-74-9
• CS-W015850
• A877415
• EN300-2697433
• Benzoicacid,3-cyano-4-methoxy-,methyl ester
• METHYL3-CYANO-4-METHOXYBENZOATE
• SCHEMBL105391
• methyl 3-cyano-4-(methyloxy)benzoate
• A929866
• MFCD00052930
• SR-01000643562-1
• AM84185
• FT-0628553
• AS-46048
• DTXSID10384207
• SY069468
• CL8552
• CCG-54469
• Benzoic acid, 3-cyano-4-methoxy-, methyl ester
• DTXCID30335231
• DB-017669
• ALBB-030990

• MDL： MFCD00052930
• Inchi： 1S/C10H9NO3/c1-13-9-4-3-7(10(12)14-2)5-8(9)6-11/h3-5H,1-2H3
• InChI Key： RYJSFYBJYKFNCF-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C(=O)OC)=CC=1C#N
• BRN： 2374769

Computed Properties

• Exact Mass: 191.05800
• Monoisotopic Mass: 191.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5
• Topological Polar Surface Area: 59.3A^2

Experimental Properties

• Color/Form: Light brown solid
• Density: 1.2
• Melting Point: 124 °C
• Boiling Point: 339.7℃/760mmHg
• Flash Point: 148.2°C
• Refractive Index: 1.527
• PSA: 59.32000
• LogP: 1.35348
• Solubility: Not determined

Methyl 3-cyano-4-methoxybenzoate Security Information

• Hazardous Material transportation number：UN 3439
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S22-S36/37
• Hazardous Material Identification：
• Risk Phrases：R20/22
• Packing Group：III
• Safety Term：6.1
• Packing Group：III
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents

Additional information on Methyl 3-cyano-4-methoxybenzoate

Methyl 3-cyano-4-methoxybenzoate (CAS No. 25978-74-9): A Comprehensive Overview

Methyl 3-cyano-4-methoxybenzoate (CAS No. 25978-74-9) is a versatile organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, plays a crucial role in various synthetic applications and has been the subject of extensive studies in academic and industrial settings.

The molecular structure of Methyl 3-cyano-4-methoxybenzoate consists of a benzoate core substituted with a cyano group at the third position and a methoxy group at the fourth position. This arrangement imparts distinct chemical reactivity, making it a valuable intermediate in the synthesis of more complex molecules. The presence of both electron-withdrawing and electron-donating groups enhances its utility in diverse chemical transformations, including nucleophilic substitutions, condensation reactions, and polymerization processes.

In recent years, Methyl 3-cyano-4-methoxybenzoate has been extensively studied for its potential applications in pharmaceuticals. Its structural motif is reminiscent of several bioactive molecules, suggesting that it could serve as a precursor or scaffold for the development of new drugs. Specifically, researchers have explored its derivatives as candidates for treating various diseases, including neurological disorders and inflammatory conditions. The cyano group, in particular, has been highlighted for its ability to modulate biological pathways by acting as a pharmacophore.

One of the most intriguing aspects of Methyl 3-cyano-4-methoxybenzoate is its role in the synthesis of advanced materials. The compound's ability to undergo polymerization reactions has led to the development of novel polymers with enhanced mechanical and thermal properties. These materials are being investigated for use in coatings, adhesives, and even electronic components. The methoxy group, which imparts solubility and stability to the polymer chains, further contributes to the versatility of these materials.

The pharmaceutical industry has also shown interest in Methyl 3-cyano-4-methoxybenzoate due to its potential as an intermediate in drug synthesis. Researchers have reported its use in the preparation of nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. The benzoate moiety is particularly valuable in this context, as it is commonly found in many pharmacologically active compounds. Furthermore, the cyano group can be further functionalized to introduce additional pharmacological properties.

Recent studies have also highlighted the importance of Methyl 3-cyano-4-methoxybenzoate in green chemistry initiatives. Its synthesis can be optimized to minimize waste and energy consumption, aligning with the growing emphasis on sustainable practices in chemical manufacturing. Researchers have developed novel catalytic systems that enhance the efficiency of reactions involving this compound, thereby reducing environmental impact while maintaining high yields.

The compound's reactivity also makes it a valuable tool in organic synthesis education. Its straightforward transformation into various functional groups provides students with practical experience in modern synthetic techniques. This educational value is further underscored by its inclusion in several laboratory manuals and textbooks on organic chemistry.

In conclusion, Methyl 3-cyano-4-methoxybenzoate (CAS No. 25978-74-9) is a multifaceted compound with significant applications across multiple domains. Its role as an intermediate in pharmaceutical synthesis, a precursor for advanced materials, and a subject of green chemistry research underscores its importance in contemporary chemical science. As research continues to uncover new possibilities for this compound, its relevance is expected to grow even further.